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Compound of Interest

Compound Name: Dichlorisone acetate

Cat. No.: B1670460

Mechanism of Action:

e Inhibition of Pyruvate Dehydrogenase Kinase (PDK): DCA inhibits PDK, which leads to the
activation of the pyruvate dehydrogenase (PDH) complex.[1][2]

e Metabolic Shift: This activation of PDH promotes the conversion of pyruvate to acetyl-CoA,
thereby shifting glucose metabolism from glycolysis towards oxidative phosphorylation in the
mitochondria.[1][2][3]

« Induction of Apoptosis: The restoration of mitochondrial function and the associated increase
in reactive oxygen species (ROS) can trigger the intrinsic apoptotic pathway.[1][3]

Signaling Pathways Involved in DCA-Induced Apoptosis:

Several signaling pathways have been implicated in the apoptotic response induced by DCA in
cancer cells:

e Mitochondrial-Mediated Pathway: DCA can lead to a decrease in the mitochondrial
membrane potential, a key event in the intrinsic apoptotic cascade.[4][5][6]

o NFAT-Kv1.5-Mediated Pathway: Studies in endometrial cancer cells suggest the involvement
of the NFAT-Kv1.5 axis in DCA-induced apoptosis.[4][5]

¢ p53-PUMA-Mediated Pathway: The p53 upregulated modulator of apoptosis (PUMA) has
also been identified as a potential player in the apoptotic mechanism of DCA.[4][5]
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Effects on Different Cancer Cell Lines:

DCA has been shown to induce apoptosis in a variety of cancer cell lines, including:

o Endometrial cancer[4][5]

o Colorectal cancer[6]

e Non-small cell lung cancer[7]

e Breast cancer[1]

o Glioblastomal4]

However, the sensitivity of cancer cells to DCA can vary, with some cell lines exhibiting
resistance.[4][8]

Due to the absence of specific data for Dichlorisone acetate in the context of cancer cell
apoptosis, we are unable to provide the in-depth technical guide, quantitative data tables,
experimental protocols, and signaling pathway diagrams as requested for this specific
compound.

Should your interest lie in the role of Dichloroacetate (DCA) in cancer cell apoptosis, we would
be able to proceed with generating the detailed technical guide as per your original request.
Please confirm if you would like to proceed with a report on Dichloroacetate (DCA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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